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Compound of Interest

Compound Name: Lanthanum isopropoxide

Cat. No.: B101173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lanthanum(III) isopropoxide, with the chemical formula La(O-i-Pr)₃, is a metal alkoxide that

serves as a critical precursor and catalyst in various advanced chemical syntheses.[1][2] Its

utility spans from the fabrication of lanthanum-based nanomaterials and thin films to acting as a

catalyst in organic reactions.[3] This document provides a comprehensive overview of the

known physical properties of Lanthanum(III) isopropoxide, general methodologies for its

characterization, and a workflow for one of its key applications.

Core Physical and Chemical Properties
The physical characteristics of Lanthanum(III) isopropoxide are pivotal for its handling, storage,

and application in various experimental setups. This data is summarized in the table below.
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Property Value Citations

Chemical Formula C₉H₂₁LaO₃ [2][3][4]

Molecular Weight 316.17 g/mol [3][4][5]

Appearance
White to off-white or pale

yellow powder or crystal.
[2][3][4]

Melting Point 120-128 °C [2][4]

Boiling Point
170 °C at 0.04 mmHg; 250-

300 °C
[2][4]

Solubility

Soluble in tetrahydrofuran,

toluene, hexane, and isopropyl

alcohol.

[2]

Sensitivity

Moisture sensitive; reacts

rapidly with water and protic

solvents.

[2]

Experimental Protocols for Characterization
Precise characterization of Lanthanum(III) isopropoxide is essential to ensure purity and

suitability for its intended application. While specific, detailed experimental protocols from

single sources are not readily available in the public domain, this section outlines the general

principles of the techniques commonly employed for the characterization of metal alkoxides.

Purity and Composition Analysis
Titration: The purity of Lanthanum(III) isopropoxide, specifically the lanthanum content, is often

determined by complexometric titration.[4]

General Protocol: A known weight of the compound is dissolved in an appropriate anhydrous

solvent. The solution is then titrated with a standardized solution of a chelating agent, such

as ethylenediaminetetraacetic acid (EDTA), using a suitable indicator to determine the

endpoint. The percentage of lanthanum can then be calculated from the stoichiometry of the

reaction.
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Spectroscopic Analysis
Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectroscopy is used to identify the

functional groups present in the molecule and to confirm the formation of the metal-oxygen

bond.

General Protocol: A small amount of the solid sample is typically dispersed in a potassium

bromide (KBr) pellet or analyzed as a mull with an appropriate oil (e.g., Nujol). The sample is

then placed in the beam of an FTIR spectrometer, and the infrared spectrum is recorded

over a specific range (e.g., 4000-400 cm⁻¹). The presence of characteristic peaks for La-O

and isopropoxide ligands confirms the compound's identity. For instance, a certificate of

analysis for a commercial sample confirms its identity by matching its FTIR spectrum to a

reference spectrum.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to

confirm the structure of the isopropoxide ligands. ¹³⁹La NMR can provide information about the

coordination environment of the lanthanum atom.

General Protocol: A sample is dissolved in a suitable deuterated solvent (e.g., CDCl₃, C₆D₆)

and placed in an NMR tube. The spectra are acquired on an NMR spectrometer. For ¹³⁹La

NMR, a specific probe and acquisition parameters are required due to the quadrupolar

nature of the nucleus.[7][8] An aqueous solution of 0.01M LaCl₃ is often used as a reference

standard for ¹³⁹La NMR.[7]

Thermal Analysis
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These

techniques are used to study the thermal stability and decomposition profile of the compound.

General Protocol: A small, accurately weighed sample is placed in a crucible within the

TGA/DSC instrument. The sample is heated at a controlled rate under a specific atmosphere

(e.g., nitrogen or air).[9][10] TGA measures the change in mass as a function of temperature,

indicating decomposition or volatilization, while DSC measures the heat flow associated with

thermal transitions like melting and decomposition.[9][10]
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Application Workflow: Synthesis of Lanthanum-
Containing Nanomaterials
Lanthanum(III) isopropoxide is a valuable precursor for the synthesis of lanthanum oxide

(La₂O₃) and other lanthanum-containing nanomaterials due to its solubility in organic solvents

and its ability to decompose cleanly.[3][11]
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Workflow for the synthesis of Lanthanum Oxide nanoparticles.
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Conclusion
Lanthanum(III) isopropoxide is a compound with well-defined physical properties that make it a

versatile tool in both academic research and industrial applications. Its handling requires care

due to its moisture sensitivity, a common trait for metal alkoxides. The characterization

techniques outlined, while general, form the basis for quality control and structural confirmation

in any research or development setting. The provided workflow illustrates a typical application

in materials science, highlighting its role as a precursor in the bottom-up fabrication of

nanomaterials. For professionals in drug development, the catalytic applications of lanthanum

compounds, often initiated from precursors like the isopropoxide, are of growing interest for

stereoselective synthesis.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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